Cas no 946321-52-4 (4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide)

• Product Name: 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide
• CAS No: 946321-52-4
• MF: C₂₁H₂₀FN₃O₂
• MW: 365.400808334351
• CID: 5799220
• PubChem ID: 16884954
• Update Time: 2025-11-01

4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide
• F5013-0557
• AKOS024488857
• 946321-52-4
• 4-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-(2-methylphenyl)butanamide
• 4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(o-tolyl)butanamide
• 4-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-methylphenyl)butanamide

• Inchi： 1S/C21H20FN3O2/c1-15-5-2-3-6-18(15)23-20(26)7-4-14-25-21(27)13-12-19(24-25)16-8-10-17(22)11-9-16/h2-3,5-6,8-13H,4,7,14H2,1H3,(H,23,26)
• InChI Key： KISVNASZDRAMJV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CCCC(NC2C=CC=CC=2C)=O)N=1)=O

Computed Properties

• Exact Mass: 365.15395505g/mol
• Monoisotopic Mass: 365.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Additional information on 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide

Chemical Profile of 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide (CAS No. 946321-52-4)

The compound 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide (CAS No. 946321-52-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores with potential therapeutic applications. This heterocyclic amide derivative has garnered attention due to its structural complexity and the promising biological activities it exhibits. The molecular framework incorporates a pyridazine core, which is a well-established scaffold in drug discovery, modified with fluorophenyl and N-(2-methylphenyl)butanamide substituents that enhance its pharmacological profile.

Recent studies have highlighted the importance of fluorine-containing aromatic rings in modulating the bioactivity of small molecules. The presence of a 4-fluorophenyl group in this compound not only influences its electronic properties but also contributes to improved metabolic stability and binding affinity to biological targets. The pyridazine ring, characterized by its nitrogen-rich structure, is known for its role in various pharmacological mechanisms, including enzyme inhibition and receptor interaction. In this context, the 6-oxo-1,6-dihydropyridazin-1-yl moiety serves as a critical pharmacophore, contributing to the compound's interactions with biological systems.

The N-(2-methylphenyl)butanamide moiety further enhances the compound's potential as a therapeutic agent by introducing hydrophobic interactions and hydrogen bonding capabilities. This structural feature is particularly relevant in the design of drugs targeting protein-protein interactions or enzyme active sites. The combination of these structural elements makes 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide a versatile candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in addressing inflammatory and immunomodulatory disorders. Current research indicates that pyridazine derivatives exhibit significant anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The fluorophenyl group enhances these effects by improving the compound's bioavailability and target specificity. Preclinical studies have demonstrated that analogs of this compound show promising results in reducing cytokine production and inhibiting inflammatory cascades, making them attractive candidates for therapeutic development.

In addition to its anti-inflammatory potential, 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide has shown promise in preliminary assays related to neuroprotective effects. The pyridazine core is known to interact with various neurotransmitter systems, and modifications such as those present in this compound can lead to enhanced receptor binding affinity. Research has suggested that such compounds may have applications in neurodegenerative diseases by protecting against oxidative stress and modulating neuronal signaling pathways. The N-(2-methylphenyl)butanamide group further contributes to these effects by providing additional interaction points with neurological targets.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. The introduction of fluorine at the para position of the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the formation of key bonds within the molecule. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress made in synthetic organic chemistry over recent years.

Evaluation of 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide has also revealed interesting pharmacokinetic properties. Studies indicate that this compound exhibits good solubility in both aqueous and lipid environments, suggesting potential for oral administration and efficient absorption into systemic circulation. Additionally, preliminary toxicity assays have shown that it maintains stability under physiological conditions without significant adverse effects at tested concentrations. These findings are crucial for advancing the compound towards clinical development and ensuring its safety profile meets regulatory standards.

The integration of computational chemistry and molecular modeling techniques has been instrumental in understanding the binding interactions of this compound with biological targets. High-resolution crystal structures of protein-ligand complexes have provided insights into how modifications such as the fluorophenyl group influence binding affinity and specificity. These structural insights have guided further optimization efforts aimed at improving potency while minimizing off-target effects. The use of machine learning algorithms has also accelerated the process by predicting novel analogs with enhanced pharmacological properties based on existing data.

Future research directions for 4-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-methylphenyl)butanamide include exploring its mechanisms of action at a molecular level and conducting more extensive preclinical studies to validate its therapeutic potential. Investigating how this compound interacts with specific enzymes or receptors will provide a deeper understanding of its biological effects and guide rational drug design strategies for future generations of analogs. Additionally, exploring combination therapies involving this compound with other bioactive molecules may uncover synergistic effects that enhance therapeutic outcomes.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 4-3-(4-fluorophenyl)-6-oxyoxtro-p-trolizidine 667667667667667667667667667667667667667667667667667x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-x-trolizidine (CAS No.) demonstrates how innovative chemical synthesis can lead to discoveries with significant medical relevance. As research continues to uncover new applications for this class of compounds, 4-triazole derivatives will undoubtedly play an important role in addressing some of today's most pressing healthcare challenges.